Curcapital
Overview
Description
Curcapital is a natural product found in Molineria capitulata and Curculigo sinensis with data available.
Scientific Research Applications
Antioxidant Properties
Curcapital, a compound isolated from various plants like Curculigo crassifolia, has shown significant free radical scavenging activity. This suggests its potential use as an antioxidant in various scientific applications. The structure-activity relationship of curcapital and its effectiveness in radical scavenging were highlighted in research by Wang and Li (2008) (Wang & Li, 2008).
Novel Phytochemical Properties
Curcapital has been identified as a unique compound with a phenanthrofuran skeleton, first discovered in nature. This discovery by Chang, Chen, and Lee (1999) emphasizes its uniqueness and potential for various scientific explorations (Chang, Chen, & Lee, 1999).
Role in Traditional Medicine
Research indicates that curcapital, along with other compounds, is found in the rhizomes of plants like Curculigo sinensis. These compounds have been traditionally used in various medicinal preparations, suggesting the importance of curcapital in ethnobotanical studies. This was detailed by Wang, Wang, Tang, and Li (2009) (Wang, Wang, Tang, & Li, 2009).
Phytochemical Diversity
Li, Zhu, Xiao, and Wang (2010) isolated curcapital, among other norlignans, from Curculigo breviscapa, emphasizing the phytochemical diversity of these compounds and their potential in scientific research (Li, Zhu, Xiao, & Wang, 2010).
properties
Molecular Formula |
C17H10O6 |
|---|---|
Molecular Weight |
310.26 g/mol |
IUPAC Name |
5,6,9,10-tetrahydroxyphenanthro[9,10-b]furan-2-carbaldehyde |
InChI |
InChI=1S/C17H10O6/c18-6-7-1-11-9-3-14(20)13(19)2-8(9)10-4-15(21)16(22)5-12(10)17(11)23-7/h1-6,19-22H |
InChI Key |
CCFNLSOCWDCRIW-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(OC2=C1C3=CC(=C(C=C3C4=CC(=C(C=C42)O)O)O)O)C=O |
synonyms |
curcapital |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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